![molecular formula C21H23NO B1192264 BB-0300674](/img/no-structure.png)
BB-0300674
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Overview
Description
BB-0300674 is a novel inhibitor of prion replication
Scientific Research Applications
Citizen Science Monitoring Programs :
- Application : Citizen science programs like bird monitoring projects have significant applications in ecological research and conservation efforts.
- Details : These programs involve volunteers in large-scale data collection, enabling studies that wouldn't be affordable otherwise (Tulloch et al., 2013).
Biogeography-Based Optimization :
- Application : This approach applies the principles of biogeography to solve optimization problems, similar to how genetic algorithms use biological genetics.
- Details : It's particularly useful for high-dimension problems with multiple local optima, offering unique features among biology-based optimization methods (Simon, 2008).
Big Bang Nucleosynthesis and Fundamental Physics :
- Application : Big Bang Nucleosynthesis (BBN) offers insights into fundamental interactions beyond standard models of strong and electroweak forces and general relativity.
- Details : It involves studying the distribution of light nuclei abundances and how they constrain theoretical models (Iocco et al., 2008).
High-Throughput Microscopy for Biological Research :
- Application : The Broad Bioimage Benchmark Collection (BBBC) is critical for testing and validating automated image-analysis algorithms, especially in high-throughput experiments.
- Details : It offers biological ground truth for evaluating image-analysis algorithms, enhancing the robustness of these tools (Ljosa et al., 2012).
Gravitational Wave Observatories :
- Application : Future missions like the Big Bang Observer (BBO) aim to detect the Gravitational Wave Background, offering insights into celestial phenomena.
- Details : These missions will provide detailed information about gravitational waves and are expected to further our understanding of the universe (Crowder & Cornish, 2005).
Properties
Molecular Formula |
C21H23NO |
---|---|
Molecular Weight |
305.421 |
IUPAC Name |
(1RS,2SR)-2-(Benzylamino)-1-(phenylethynyl)cyclohexanol |
InChI |
InChI=1S/C21H23NO/c23-21(16-14-18-9-3-1-4-10-18)15-8-7-13-20(21)22-17-19-11-5-2-6-12-19/h1-6,9-12,20,22-23H,7-8,13,15,17H2 |
InChI Key |
RPLFNJRZTWWRMD-UHFFFAOYSA-N |
SMILES |
OC1(C#CC2=CC=CC=C2)C(NCC3=CC=CC=C3)CCCC1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BB-0300674; BB 0300674; BB0300674; Molecule 55; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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